Cas no 749806-32-4 (Benzeneethanamine,N-(4-chlorophenyl)-3-methoxy-)

• Product Name: Benzeneethanamine,N-(4-chlorophenyl)-3-methoxy-
• CAS No: 749806-32-4
• MF: C₁₅H₁₆ClNO
• MW: 261.746643066406
• MDL: MFCD04114490
• CID: 561455
• PubChem ID: 13361912
• Update Time: 2025-07-15

Benzeneethanamine,N-(4-chlorophenyl)-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,N-(4-chlorophenyl)-3-methoxy-
• (4-CHLORO-PHENYL)-[2-(3-METHOXY-PHENYL)-ETHYL]-AMINE
• (4-CHLOROPHENYL)-[2-(3-METHOXYPHENYL)ETHYL]AMINE,
• 4-chloro-N-[2-(3-methoxyphenyl)ethyl]aniline
• (4-chlorophenyl)-[2-(3-methoxyphenyl)-ethyl]-amine
• AG-G-98562
• AGN-PC-00MCBA
• CTK5E0811
• KB-208093
• SureCN7790532
• 749806-32-4
• PPHLQGSQVIAEOD-UHFFFAOYSA-N
• (4-chlorophenyl)-[2-(3-methoxyphenyl)ethyl]amine
• CS-0455487
• SB38570
• 4-Chloro-N-(3-methoxyphenethyl)aniline
• N-(4-Chlorophenyl)-2-(3-methoxyphenyl)ethylamine
• SCHEMBL7790532
• DTXSID90538286

• MDL： MFCD04114490
• Inchi： 1S/C15H16ClNO/c1-18-15-4-2-3-12(11-15)9-10-17-14-7-5-13(16)6-8-14/h2-8,11,17H,9-10H2,1H3
• InChI Key： PPHLQGSQVIAEOD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NCCC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 261.09200
• Monoisotopic Mass: 261.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 4.07620

Additional information on Benzeneethanamine,N-(4-chlorophenyl)-3-methoxy-

Professional Introduction to Benzeneethanamine,N-(4-chlorophenyl)-3-methoxy- (CAS No. 749806-32-4)

Benzeneethanamine,N-(4-chlorophenyl)-3-methoxy- (CAS No. 749806-32-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and chemical properties, plays a crucial role in the development of novel therapeutic agents and biochemical studies. The presence of both aromatic and aliphatic functional groups makes it a versatile intermediate in synthetic chemistry, enabling its application in various drug discovery processes.

The compound's molecular structure consists of a benzene ring substituted with an amine group at the 3-position and a methoxy group at the 4-position, alongside a chlorophenyl moiety. This specific arrangement of functional groups imparts distinct reactivity and binding characteristics, making it an attractive candidate for further chemical modifications and biological evaluations.

In recent years, there has been growing interest in exploring the pharmacological potential of Benzeneethanamine,N-(4-chlorophenyl)-3-methoxy-. Research studies have highlighted its potential role in modulating various biological pathways, particularly those involving neurotransmitter systems and inflammatory responses. The compound's ability to interact with specific enzymes and receptors has been a focal point for scientists aiming to develop new treatments for neurological disorders and chronic inflammatory conditions.

One of the most compelling aspects of this compound is its structural similarity to several known bioactive molecules. This similarity suggests that it may exhibit comparable pharmacological effects, offering a promising scaffold for drug design. Moreover, the presence of both electron-donating (methoxy) and electron-withdrawing (chloro) groups on the aromatic ring enhances its versatility, allowing for fine-tuning of its biological activity through further chemical derivatization.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like Benzeneethanamine,N-(4-chlorophenyl)-3-methoxy-. Molecular modeling studies have predicted its binding affinity to various targets, providing insights into its potential therapeutic applications. These computational approaches have complemented experimental efforts, leading to a more comprehensive understanding of its pharmacological profile.

The synthesis of this compound involves multi-step organic reactions, typically starting from readily available precursors such as aniline derivatives. The introduction of the chloro substituent at the para position relative to the amine group requires careful control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, have been employed to achieve optimal results.

In addition to its pharmaceutical applications, Benzeneethanamine,N-(4-chlorophenyl)-3-methoxy- has shown promise in biochemical research. Its unique structure allows it to serve as a valuable tool for studying enzyme mechanisms and receptor interactions. Researchers have utilized this compound to investigate the effects of different functional groups on molecular recognition processes, contributing to a deeper understanding of drug-receptor dynamics.

The compound's stability under various environmental conditions is another critical factor that enhances its utility in both synthetic and analytical chemistry. Its resistance to degradation under standard laboratory conditions ensures consistent performance in experimental settings. This stability has been particularly beneficial in long-term studies where maintaining sample integrity is paramount.

Ethical considerations are also integral to the research involving Benzeneethanamine,N-(4-chlorophenyl)-3-methoxy-. Scientists adhere to stringent guidelines to ensure safe handling and disposal of chemical substances. Collaborative efforts between academic institutions and pharmaceutical companies have fostered a culture of responsibility and innovation in chemical research.

The future prospects for this compound are vast, with ongoing research exploring new synthetic routes and expanding its applications in drug development. As our understanding of biological systems continues to evolve, compounds like Benzeneethanamine,N-(4-chlorophenyl)-3-methoxy- are poised to play a pivotal role in addressing complex medical challenges.